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Compound of Interest

Compound Name: 2-Isopropylcyclopentanone

Cat. No.: B083243 Get Quote

Essential Safety and Handling Guide for 2-
Isopropylcyclopentanone
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Isopropylcyclopentanone. Adherence to these procedures is essential for ensuring laboratory

safety and minimizing risks associated with this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Isopropylcyclopentanone is a flammable liquid and vapor that is toxic if swallowed, causes

skin and eye irritation, and may cause respiratory irritation.[1] Appropriate PPE is mandatory to

prevent exposure.
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Hazard Statement GHS Classification

Flammable liquid and vapor Flammable liquids, Category 3

Toxic if swallowed Acute toxicity, oral, Category 3

Causes skin irritation Skin corrosion/irritation, Category 2

Causes serious eye irritation Serious eye damage/eye irritation, Category 2A

May cause respiratory irritation
Specific target organ toxicity — single exposure,

Category 3

Recommended Personal Protective Equipment:

PPE Item Specification

Hand Protection

Butyl rubber or Natural rubber gloves are

recommended for handling ketones.[2][3][4]

Nitrile and PVC gloves are generally not

recommended as they offer poor resistance to

ketones.[3][5] Always check the manufacturer's

glove compatibility chart for specific

breakthrough times.

Eye Protection Chemical safety goggles or a face shield.

Skin and Body Protection
A flame-retardant lab coat and closed-toe

shoes.

Respiratory Protection

Use in a well-ventilated area, preferably within a

chemical fume hood. If ventilation is inadequate,

a NIOSH-approved respirator with organic vapor

cartridges may be required.

Operational Plan for Handling
A systematic approach to handling 2-Isopropylcyclopentanone is crucial for safety. The

following workflow outlines the key steps from preparation to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://ehs.berkeley.edu/glove-selection-guide
https://www.envirosafetyproducts.com/blogs/safety-news/material-guide-for-chemical-and-liquid-resistant-gloves
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.envirosafetyproducts.com/blogs/safety-news/material-guide-for-chemical-and-liquid-resistant-gloves
https://workwearsolutions.net/chemical-resistant-gloves-choosing-the-right-material-for-every-hazard/
https://www.benchchem.com/product/b083243?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Waste Disposal Post-Handling

Review SDS

Don PPE

Prepare Fume Hood
and Spill Kit

Handle Chemical

Begin work

Segregate Hazardous Waste

Generate waste

Decontaminate Work Area

Work complete

Label Waste Container

Store in Designated Area

Doff and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b083243?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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